Cas no 1388031-43-3 (3-(2,4-dimethoxyphenyl)azetidin-3-ol)

• Product Name: 3-(2,4-dimethoxyphenyl)azetidin-3-ol
• CAS No: 1388031-43-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 4593108
• PubChem ID: 65918396
• Update Time: 2025-06-14

3-(2,4-dimethoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethoxyphenyl)azetidin-3-ol
• 3-(2,4-dimethoxyphenyl)azetidin-3-ol

• Inchi： 1S/C11H15NO3/c1-14-8-3-4-9(10(5-8)15-2)11(13)6-12-7-11/h3-5,12-13H,6-7H2,1-2H3
• InChI Key： IRGQPTZKOXPAGQ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(OC)C=C2OC)(O)C1

Additional information on 3-(2,4-dimethoxyphenyl)azetidin-3-ol

Recent Advances in the Study of 3-(2,4-dimethoxyphenyl)azetidin-3-ol (CAS: 1388031-43-3): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 3-(2,4-dimethoxyphenyl)azetidin-3-ol (CAS: 1388031-43-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features including the azetidin-3-ol core and dimethoxyphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

In terms of synthetic chemistry, novel approaches to the preparation of 3-(2,4-dimethoxyphenyl)azetidin-3-ol have been reported in the literature. A 2023 study published in the Journal of Medicinal Chemistry described an improved synthetic route with higher yield and better stereoselectivity compared to previous methods. The researchers utilized a [3+1] cyclization strategy starting from appropriately protected 2,4-dimethoxyphenyl precursors, achieving an overall yield of 68% with excellent enantiomeric purity (>99% ee). This advancement in synthesis methodology has facilitated further biological evaluation of this compound.

From a pharmacological perspective, recent investigations have revealed interesting biological activities associated with 3-(2,4-dimethoxyphenyl)azetidin-3-ol. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory activity against several kinase targets, particularly showing promise as a potential lead compound for neurodegenerative diseases. The compound demonstrated selective inhibition of GSK-3β (IC50 = 1.2 μM) while showing minimal activity against closely related kinases, suggesting potential applications in Alzheimer's disease research.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the 3-(2,4-dimethoxyphenyl)azetidin-3-ol scaffold. Researchers have systematically varied the methoxy substituents and explored different substitutions at the 3-position of the azetidine ring. These investigations, published in a recent issue of European Journal of Medicinal Chemistry, have identified key structural features responsible for the compound's biological activity, providing valuable insights for future drug design efforts.

The compound's potential as a versatile building block in medicinal chemistry has been highlighted in several recent publications. Its rigid azetidine core combined with the aromatic dimethoxyphenyl group offers opportunities for the development of conformationally constrained analogs of biologically active molecules. A 2023 patent application (WO202318765A1) describes the use of 3-(2,4-dimethoxyphenyl)azetidin-3-ol derivatives as modulators of protein-protein interactions, particularly in the context of cancer therapeutics.

Recent computational studies have provided additional insights into the molecular interactions of 3-(2,4-dimethoxyphenyl)azetidin-3-ol with biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2024) suggest that the compound can adopt multiple binding modes depending on the target protein, with the azetidine nitrogen and hydroxyl groups playing crucial roles in hydrogen bond formation. These findings support the compound's potential as a flexible pharmacophore in drug design.

Looking forward, research on 3-(2,4-dimethoxyphenyl)azetidin-3-ol appears poised for significant expansion. Several research groups have reported plans to explore its applications in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's unique physicochemical properties, including its moderate logP value and favorable solubility profile, make it particularly attractive for these emerging therapeutic approaches. As more data becomes available, this molecule may transition from being a research tool to a clinically relevant compound in the coming years.